Cas no 1782238-97-4 (2-(6-Bromo-1-benzothiophen-3-yl)acetic acid)

• Product Name: 2-(6-Bromo-1-benzothiophen-3-yl)acetic acid
• CAS No: 1782238-97-4
• MF: C₁₀H₇BrO₂S
• MW: 271.130380868912
• MDL: MFCD34186003
• CID: 5619249
• PubChem ID: 83913659
• Update Time: 2023-09-08

2-(6-Bromo-1-benzothiophen-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1782238-97-4
• 2-(6-bromo-1-benzothiophen-3-yl)acetic acid
• Z2733638462
• EN300-28311904
• Benzo[b]thiophene-3-acetic acid, 6-bromo-
• 2-(6-Bromo-1-benzothiophen-3-yl)acetic acid

• MDL： MFCD34186003
• Inchi： 1S/C10H7BrO2S/c11-7-1-2-8-6(3-10(12)13)5-14-9(8)4-7/h1-2,4-5H,3H2,(H,12,13)
• InChI Key： RQMRHZIMEDEVIO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)SC=C2CC(=O)O

Computed Properties

• Exact Mass: 269.93501g/mol
• Monoisotopic Mass: 269.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.730±0.06 g/cm3(Predicted)
• Boiling Point: 430.8±30.0 °C(Predicted)
• pka: 4.10±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes